Cas no 1176534-47-6 (methyl (2R,3S)-3-(2-aminophenyl)-3-{(tert-butoxy)carbonylamino}-2-hydroxypropanoate)

• Product Name: methyl (2R,3S)-3-(2-aminophenyl)-3-{(tert-butoxy)carbonylamino}-2-hydroxypropanoate
• CAS No: 1176534-47-6
• Molecular Formula: C₁₅H₂₂N₂O₅
• Molecular Weight: 310.345584392548
• MDL: MFCD09971695
• CID: 5157360

methyl (2R,3S)-3-(2-aminophenyl)-3-{(tert-butoxy)carbonylamino}-2-hydroxypropanoate Properties

Names and Identifiers

• METHYL (2R,3S)-3-(2-AMINOPHENYL)-3-[(TERT-BUTOXYCARBONYL)AMINO]-2-HYDROXYPROPANOATE
• Methyl (2r,3s)-3-(2-aminophenyl)-3-((tert-butoxycarbonyl)amino)-2-hydroxypropanoate
• methyl (2R,3S)-3-(2-aminophenyl)-3-{[(tert-butoxy)carbonyl]amino}-2-hydroxypropanoate
• methyl(2R,3S)-3-(2-aminophenyl)-3-{[(tert-butoxy)carbonyl]amino}-2-hydroxypropanoate
• Benzenepropanoic acid, 2-amino-β-[[(1,1-dimethylethoxy)carbonyl]amino]-α-hydroxy-, methyl ester, (αR,βS)-
• methyl (2R,3S)-3-(2-aminophenyl)-3-{(tert-butoxy)carbonylamino}-2-hydroxypropanoate

• MDL： MFCD09971695
• InChIKey： GPSAMBTZTRJUNL-NWDGAFQWSA-N
• Inchi： 1S/C15H22N2O5/c1-15(2,3)22-14(20)17-11(12(18)13(19)21-4)9-7-5-6-8-10(9)16/h5-8,11-12,18H,16H2,1-4H3,(H,17,20)/t11-,12+/m0/s1
• SMILES： O(C(N[C@@H](C1C=CC=CC=1N)[C@H](C(=O)OC)O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Heavy Atom Count: 22
• Complexity: 394
• XLogP3: 1.6
• Topological Polar Surface Area: 111

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines